Cas no 2030437-92-2 (Ir[dFFppy]2-(4,4′-dCF3bpy)PF6)

• Product Name: Ir[dFFppy]2-(4,4′-dCF3bpy)PF6
• CAS No: 2030437-92-2
• MF: C₃₄H₁₆F₁₈IrN₄P
• MW: 1045.67966651917
• CID: 4710510
• PubChem ID: 162405662
• Update Time: 2025-10-28

Ir[dFFppy]2-(4,4′-dCF3bpy)PF6 Chemical and Physical Properties

Names and Identifiers

• E77239
• 2030437-92-2
• Ir photocatalyst
• Photocatalyst
• Ir[dFFppy]2-(4,4′-dCF3bpy)PF6

• Inchi： 1S/2C12H5F5N.C10H6F2N2.F6P.Ir/c2*13-8-2-3-9(10(14)5-8)11-4-1-7(6-18-11)12(15,16)17;11-7-1-3-9(13-5-7)10-4-2-8(12)6-14-10;1-7(2,3,4,5)6;/h2*1-2,4-6H;1-6H;;/q2*-1;;-1;+3
• InChI Key： PCKUIWJUQPSZPU-UHFFFAOYSA-N
• SMILES： [Ir+3].[P-](F)(F)(F)(F)(F)F.FC1=CC(=C[C-]=C1C1C=CC(C(F)(F)F)=CN=1)F.FC1=CC(=C[C-]=C1C1C=CC(C(F)(F)F)=CN=1)F.FC1=CN=C(C=C1)C1C=CC(=CN=1)F

Computed Properties

• Exact Mass: 1046.04544g/mol
• Monoisotopic Mass: 1046.04544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 58
• Rotatable Bond Count: 3
• Complexity: 1160
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Melting Point: >300 °C

Ir[dFFppy]2-(4,4′-dCF3bpy)PF6 Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Ir[dFFppy]2-(4,4′-dCF3bpy)PF6

Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆: A Promising Material for Advanced Optoelectronic Applications

The compound Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆, with CAS No. 2030437-92-2, represents a cutting-edge development in the field of coordination chemistry and optoelectronic materials. This iridium complex has garnered significant attention due to its unique structural properties and exceptional performance in light-emitting applications. The molecule consists of an iridium(III) center coordinated by two dFFppy ligands and one 4,4′-dCF₃bpy ligand, with a counterion of PF₆. The combination of these ligands endows the complex with remarkable photophysical and electrochemical characteristics, making it a prime candidate for use in next-generation devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆ involves a multi-step process that typically begins with the preparation of the individual ligands. The dFFppy ligand, which stands for 2-(dicyanomethylene)-5-fluorophenylpyridine, is synthesized through a series of nucleophilic aromatic substitutions and subsequent cyclizations. Similarly, the 4,4′-dCF₃bpy ligand is prepared by introducing trifluoromethyl groups onto a biphenyl backbone. Once these ligands are synthesized, they are coordinated to an iridium(III) precursor in a stoichiometric ratio to form the final complex. The use of PF₆ as the counterion is crucial for maintaining the stability and solubility of the complex.

Recent studies have highlighted the exceptional photophysical properties of Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆. The complex exhibits strong absorption bands in the visible region due to metal-to-ligand charge transfer (MLCT) transitions, which are further enhanced by the electron-withdrawing groups present on both the dFFppy and dCF₃bpy ligands. These groups not only stabilize the excited state but also facilitate efficient energy transfer processes. Additionally, the emission spectrum of this complex shows a high quantum yield and excellent color purity, making it highly suitable for applications in OLEDs where high-efficiency light emission is critical.

The electrochemical properties of Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆ have also been extensively studied. Cyclic voltammetry measurements reveal that the complex possesses a relatively low oxidation potential and a high reduction potential, indicating its ability to undergo reversible redox processes. This property is particularly advantageous in photovoltaic applications where charge separation and transport are essential for device performance. Furthermore, density functional theory (DFT) calculations have been employed to investigate the electronic structure of this complex, providing insights into its frontier molecular orbitals and their role in determining its optoelectronic behavior.

In terms of applications, Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆ has shown great promise as an emissive layer material in OLEDs. Its high quantum yield and stability under prolonged operation make it a strong candidate for replacing traditional phosphorescent materials that often suffer from efficiency droop at high current densities. Moreover, recent advancements in solution-processing techniques have enabled the deposition of thin films of this complex using methods such as spin-coating or inkjet printing. These techniques not only reduce manufacturing costs but also allow for large-scale production of flexible OLED devices.

Beyond OLEDs, this iridium complex has also been explored for its potential in photocatalysis and sensing applications. Its ability to absorb light across a broad spectral range makes it suitable for use as a photosensitizer in organic reactions. Additionally, preliminary studies have demonstrated that this complex can serve as a sensitive probe for detecting specific analytes in solution through changes in its emission intensity or wavelength.

In conclusion, Ir[dFFppy]₂(4,4′-dCF₃bpy)PF₆, with CAS No. 2030437-92-2, represents a significant advancement in coordination chemistry with wide-ranging applications in optoelectronics and beyond. Its unique combination of structural features and superior photophysical properties positions it as a key material for future technological innovations.